Cas no 38313-63-2 (Titanium,dibutoxy[1,6-hexanediolato(2-)-O,O']- (9CI))
38313-63-2 structure
Product Name:Titanium,dibutoxy[1,6-hexanediolato(2-)-O,O']- (9CI)
CAS No:38313-63-2
MF:C14H30O4Ti
MW:310.25260591507
CID:319869
PubChem ID:76871770
Update Time:2025-04-19
Titanium,dibutoxy[1,6-hexanediolato(2-)-O,O']- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Titanium,dibutoxy[1,6-hexanediolato(2-)-O,O']- (9CI)
- Dibutoxy(hexane-1,6-diolato(2-)-O,O')titanium
- EINECS 253-875-8
- 38313-63-2
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- Inchi: 1S/C14H30O4.Ti/c1-3-5-12-17-14(16,18-13-6-4-2)10-8-7-9-11-15;/h15-16H,3-13H2,1-2H3;
- InChI Key: NFXSKELQYKHYBJ-UHFFFAOYSA-N
- SMILES: [Ti].OC(CCCCCO)(OCCCC)OCCCC
Computed Properties
- Exact Mass: 310.1623501g/mol
- Monoisotopic Mass: 310.1623501g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 8
- Complexity: 169
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.9Ų
Titanium,dibutoxy[1,6-hexanediolato(2-)-O,O']- (9CI) Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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